Ethyl 5-[[2-(4-chlorophenoxy)acetyl]amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[[2-(4-chlorophenoxy)acetyl]amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H20ClN3O6S/c1-3-33-24(31)21-18-13-35-22(26-19(29)12-34-17-8-4-14(25)5-9-17)20(18)23(30)28(27-21)15-6-10-16(32-2)11-7-15/h4-11,13H,3,12H2,1-2H3,(H,26,29)
• InChI Key: SUOMEHXKZUOOLU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)COC3=CC=C(C=C3)Cl)C4=CC=C(C=C4)OC
• Molecular Formula: C24H20ClN3O6S
• Molecular Weight: 513.9 g/mol

Description

Ethyl 5-[[2-(4-chlorophenoxy)acetyl]amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H20ClN3O6S and its molecular weight is 513.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

The compound ethyl 5-[[2-(4-chlorophenoxy)acetyl]amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate, owing to its complex structure, is likely to be involved in research related to the synthesis of novel heterocyclic compounds. A study by Al-Kamali et al. (2014) on the synthesis of novel thieno[2,3-c]pyridazines, using a similar compound as a starting material, highlighted the potential antibacterial activities of these newly synthesized compounds. This research illustrates the compound's application in developing new antibacterial agents through synthetic chemistry techniques, leveraging the structural intricacies of thienopyridazines (Al-Kamali et al., 2014).

Heterocyclic Compound Synthesis

Research in heterocyclic chemistry often explores the synthesis of complex molecules that contain multiple ring systems, which can have various applications in medicinal chemistry and materials science. Tumkyavichyus and Matulyauskene (1987) investigated the reactions of ethyl esters of certain thienopyrimidine derivatives with hydrazine, leading to the synthesis of novel heterocyclic compounds. This research area could potentially encompass the synthesis of compounds like this compound, highlighting its relevance in the synthesis and exploration of new chemical entities with possible biological activities (Tumkyavichyus & Matulyauskene, 1987).

Cytotoxicity Studies

Another possible research application of such a compound is in the investigation of its cytotoxic properties against various cancer cell lines. Hassan et al. (2014) synthesized 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and evaluated their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. Similar studies could be conducted with this compound to assess its potential as an anticancer agent (Hassan et al., 2014).

Novel Heterocycles Development

The development of novel heterocycles, such as pyridazines and thienopyrimidines, is a significant area of research in organic chemistry, with applications ranging from pharmaceuticals to materials science. Studies like those conducted by Moneam et al. (2003) on the synthesis and reactions of new thienopyrimidines demonstrate the versatility and potential of compounds like this compound in contributing to the diversity and utility of heterocyclic compounds (Moneam et al., 2003).